Cas no 651295-38-4 (N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide)

• Product Name: N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide
• CAS No: 651295-38-4
• MF: C₂₂H₂₄N₄O₆S
• MW: 472.514163970947
• CID: 6310892
• PubChem ID: 2142907
• Update Time: 2025-06-26

N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide
• N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-(2,4-dimethylphenoxy)acetamide
• HMS2452J22
• MLS002546620
• F1685-0387
• N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)-2-(2,4-dimethylphenoxy)acetamide
• AN-329/42158772
• SMR000136018
• MLS000531100
• N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-2-(2,4-dimethylphenoxy)acetamide
• N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-2-(2,4-dimethylphenoxy)acetamide
• 651295-38-4
• AKOS000496936
• CHEMBL1486469

• Inchi： 1S/C22H24N4O6S/c1-14-5-10-18(15(2)11-14)32-13-20(27)23-16-6-8-17(9-7-16)33(28,29)26-19-12-21(30-3)25-22(24-19)31-4/h5-12H,13H2,1-4H3,(H,23,27)(H,24,25,26)
• InChI Key： XOPFAWGROPDLIV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(COC1C=CC(C)=CC=1C)=O)(NC1C=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 472.14165567g/mol
• Monoisotopic Mass: 472.14165567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 137Ų

Additional information on N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide

Research Brief on N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide (CAS: 651295-38-4)

N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide (CAS: 651295-38-4) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The presence of the dimethoxypyrimidinyl and dimethylphenoxy moieties suggests potential interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its role as a potential inhibitor of sulfonamide-sensitive enzymes, which are critical in various metabolic pathways. Preliminary in vitro assays have demonstrated that 651295-38-4 exhibits moderate to high affinity for specific enzyme targets, with IC50 values in the micromolar range. These findings highlight its potential as a lead compound for the development of new therapeutic agents.

In addition to its enzyme inhibitory properties, research has also explored the pharmacokinetic and pharmacodynamic profiles of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide. Studies using animal models have shown that the compound exhibits favorable bioavailability and tissue distribution, with minimal off-target effects. These characteristics make it a viable candidate for further preclinical development, particularly in indications where sulfonamide-based therapies are currently utilized.

The synthesis and optimization of 651295-38-4 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating its use in both in vitro and in vivo studies. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that can enhance its biological activity and selectivity, paving the way for the development of next-generation derivatives.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Nevertheless, the current body of research underscores the potential of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-2-(2,4-dimethylphenoxy)acetamide as a valuable tool in chemical biology and a promising candidate for drug development.

In conclusion, the latest research on 651295-38-4 highlights its multifaceted potential in the field of chemical biology and pharmaceuticals. From its enzyme inhibitory properties to its favorable pharmacokinetic profile, this compound represents a significant area of interest for researchers. Continued investigation into its mechanisms of action and therapeutic applications will be essential to fully realize its potential in the clinic.